Cas no 210095-66-2 ((S)-2-((4-Chlorophenyl)(piperidin-4-yloxy)methyl)pyridine (S)-2-acetamido-3-phenylpropanoate)

• Product Name: (S)-2-((4-Chlorophenyl)(piperidin-4-yloxy)methyl)pyridine (S)-2-acetamido-3-phenylpropanoate
• CAS No: 210095-66-2
• MF: C₂₈H₃₂ClN₃O₄
• MW: 510.02
• CID: 1402112
• PubChem ID: 23497750
• Update Time: 2025-07-09

(S)-2-((4-Chlorophenyl)(piperidin-4-yloxy)methyl)pyridine (S)-2-acetamido-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• (s)-4[(4-chlorophenyl)(2-pyridyl)-methoxy]piperidine.N-acetyl-L-phenylalanine
• L-Phenylalanine, N-acetyl-, compd. with 2-[(S)-(4-chlorophenyl)(4-piperidinyloxy)methyl]pyridine (1:1) OTHER CA INDEX NAMES: Pyridine, 2-[(S)-(4-chlorophenyl)(4-piperidinyloxy)methyl]-, compd. with N-acetyl-L-phenylalanine (1:1)
• (S)-2-((4-Chlorophenyl)(piperidin-4-yloxy)methyl)pyridine (S)-2-acetamido-3-phenylpropanoate
• 2-[(S)-(4-chlorophenyl)(4-piperidinyloxy)methyl]pyridine, N-acetyl-L-Phenylalanine (1:1)
• 2-Acetamido-3-phenylpropanoic acid;2-[(4-chlorophenyl)-piperidin-4-yloxymethyl]pyridine

• Inchi： 1S/C17H19ClN2O.C11H13NO3/c18-14-6-4-13(5-7-14)17(16-3-1-2-10-20-16)21-15-8-11-19-12-9-15;1-8(13)12-10(11(14)15)7-9-5-3-2-4-6-9/h1-7,10,15,17,19H,8-9,11-12H2;2-6,10H,7H2,1H3,(H,12,13)(H,14,15)
• InChI Key： RKTMWCQVKCSVPZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CN=1)OC1CCNCC1.OC(C(CC1C=CC=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 509.2081342 g/mol
• Monoisotopic Mass: 509.2081342 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 535
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 510.0
• Topological Polar Surface Area: 101

Additional information on (S)-2-((4-Chlorophenyl)(piperidin-4-yloxy)methyl)pyridine (S)-2-acetamido-3-phenylpropanoate

Compound CAS No. 210095-66-2: (S)-2-((4-Chlorophenyl)(Piperidin-4-yloxy)methyl)Pyridine (S)-2-Acetamido-3-Phenylpropanoate

The compound with CAS No. 210095-66-2, known as (S)-2-((4-Chlorophenyl)(Piperidin-4-yloxy)methyl)Pyridine (S)-2-Acetamido-3-Phenylpropanoate, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its intricate structure, which includes a pyridine ring, a piperidine moiety, and an acetamido group. The stereochemistry at the chiral center, denoted by the (S) configuration, plays a crucial role in determining its biological activity and selectivity.

Recent studies have highlighted the importance of this compound in drug discovery, particularly in the development of novel therapeutic agents. The pyridine ring serves as a versatile scaffold, enabling the molecule to interact with various biological targets. The presence of the 4-chlorophenyl group enhances the molecule's lipophilicity, which is essential for its absorption and distribution within biological systems. Furthermore, the piperidine moiety contributes to the molecule's flexibility and ability to form hydrogen bonds, which are critical for binding to protein targets.

The acetamido group attached to the pyridine ring introduces additional functional diversity to the molecule. This group not only increases the molecule's solubility but also acts as a site for further chemical modifications. Recent research has focused on optimizing the substitution patterns on the pyridine ring to enhance the compound's bioavailability and reduce potential side effects.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions, coupling reactions, and stereochemical control. The use of chiral catalysts has been instrumental in achieving high enantiomeric excess during the synthesis of the (S)-configured compound. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have also been employed to improve reaction efficiency and scalability.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. It exhibits potent activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent studies have demonstrated its ability to inhibit key enzymes involved in tumor progression, making it a potential candidate for anticancer drug development.

Moreover, computational modeling has played a pivotal role in understanding the molecular interactions of this compound with its biological targets. Techniques such as molecular docking and dynamics simulations have provided insights into the binding modes and energetics of this compound at atomic resolution. These studies have guided further optimization efforts aimed at improving potency and selectivity.

In conclusion, CAS No. 210095-66-2 represents a cutting-edge molecule with immense potential in drug discovery and organic synthesis. Its unique structural features, combined with recent advancements in synthetic methodologies and pharmacological research, position it as a valuable tool for addressing unmet medical needs.